Cas no 512-06-1 (Neodiosgenin)

Neodiosgenin Properties

Names and Identifiers

• yamogenin
• DIOSGENIN
• (20Α,22R,25S)-Spirosta-5-Ene-3Β-Ol
• (3beta,25S)-spirost-5-en-3-ol
• NSC 226132
• Spirost-5-en-3-ol, (3beta,25S)-
• Jamogenin
• Neodiosgenin
• 3beta-Hydroxy-5-spirostene
• Spirosta-5-ene-3beta-ol
• 8289AH
• 512Y061
• (1S,2S,4S,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-Tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,1
• 25-epi-Diosgenin
• C08918
• (25S)-spirost-5-en-3beta-ol
• (2'R,4S,5'S,6aR,6bS,8aS,8bR,9S,11aS,12aS,12bS)-5',6a,8a,9-tetramethyl-1,3,3',4,4',5,5',6,6a,6b,6',7,8,8a,8b,9,11a,12,12a,12b-icosahydrospiro[naphtho[2',1':4,5]indeno[2,1-b]furan-10,2'-pyran]-4-ol
• DTXCID201331882
• SCHEMBL6040875
• CHEMBL400807
• s5675
• (22r,25s)-(20alpha)-spirost-5-en-3beta-ol
• CS-0018583
• DTXSID60903922
• BDBM604165
• (2R,5'S)-5'-tetramethylspiro[[?]-2,2'-tetrahydropyran]ol
• HY-N2078
• NSC-226132
• (1S,2S,4S,5'S,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-ol
• US11660306, Example Yamogenin
• M487OD4XW3
• SPIROST-5-EN-3-OL, (3.BETA.,25S)-
• (20alpha,22r,25s)-Spirosta-5-ene-3beta-ol
• NS00093689
• UNII-M487OD4XW3
• WQLVFSAGQJTQCK-CAKNJAFZSA-N
• AKOS025402417
• LMST01080045
• AC-8895
• Yamogenin - 70%
• Q8048088
• XY165194
• 512-06-1
• CHEBI:10086
• (22R,25S)-(20.ALPHA.)-SPIROST-5-EN-3.BETA.-OL
• 25D-Spirost-5-en-3beta-ol
• NSC226132
• 5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-ol
• Spirost-5-en-3-ol,25R)-
• FT-0603434
• Spirost-5-en-3-ol
• Oprea1_211630
• (25R)-Spirost-5-en-3.beta.-ol
• WQLVFSAGQJTQCK-UHFFFAOYSA-N
• 22.alpha.-Spirost-5-en-3.beta.-ol
• 25D-spirost-5-en-3.beta.-ol
• Spiro(8H-naphth(2',1':4,5)-indeno(2,1-b)furan-8,2'-(2H)-pyran)-2-ol, 1,2,3,3',4,4',4a,4b,5,5',6,6',6a,6b,7,9a,10,10a,10b,11-eicosahydro-4a,5',6a,7-tetramethyl-
• AKOS005612978
• VS-02258
• NSC33396
• Spiro[8H-naphth[2',1':4,5]indeno[2,1-b]furan-8,2'-[2H]pyran], spirost-5-en-3-ol deriv.
• SY015253
• Epidiosgenin_71.9%
• 5,7',9',13'-tetramethyl-5'-oxaspiro[oxane-2,6'-pentacyclo[10.8.0.0(2),?.0?,?.0(1)(3),(1)?]icosan]-18'-en-16'-ol
• SCHEMBL13632238
• Spirost-5-en-3.beta.-ol, (25R)-
• Spirost-5-en-3-ol, (3.beta.,25R)-
• Spiro[8H-naphth[2',5]-indeno[2,1-b]furan-8,2'-[2H]-pyran]-2-ol, 1,2,3,3',4,4',4a,4b,5,5',6,6',6a,6b,7,9a,10,10a,10b,11-eicosahydro-4a,5',6a,7-tetramethyl-
• Spirost-5-en-3-ol #
• (25R)-spirost-5-en-3beta-ol
• Nitogenin
• Diosgenin; (3beta,25R) Spirost-5-en-3-ol
• (25R)-5-Spirosten-3β-ol, 3β-Hydroxy-5-spirostene
• Diosgenin
• (20R,25R)-spirost-5-en-3beta-ol
• DA-59207
• +Expand

• MDL： MFCD20377911
• InChIKey： WQLVFSAGQJTQCK-BGBZLLQWSA-N
• Inchi： 1S/C27H42O3/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h5,16-17,19-24,28H,6-15H2,1-4H3/t16?,17?,19?,20?,21?,22?,23?,24?,25-,26-,27+/m0/s1
• SMILES： O1[C@]2(C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])O2)C([H])(C([H])([H])[H])C2([H])C1([H])C([H])([H])C1([H])C3([H])C([H])([H])C([H])=C4C([H])([H])C([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])C3([H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 414.313395g/mol
• Surface Charge: 0
• XLogP3: 5.7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 414.313395g/mol
• Monoisotopic Mass: 414.313395g/mol
• Topological Polar Surface Area: 38.7Ų
• Heavy Atom Count: 30
• Complexity: 746
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 414.6

Experimental Properties

• LogP: 5.71390
• PSA: 38.69000
• Refractive Index: 1.564
• Boiling Point: 527.1°C at 760 mmHg
• Flash Point: 272.6°C
• Density: 1.13